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Compound of Interest

Compound Name: Dipotassium terephthalate

CAS No.: 13427-80-0

Cat. No.: B075931

Get Quote

This technical guide provides a comprehensive overview of dipotassium terephthalate,

including its chemical identity, physicochemical properties, synthesis protocols, and key

applications relevant to researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Dipotassium terephthalate, systematically known as dipotassium benzene-1,4-dicarboxylate,

is the potassium salt of terephthalic acid. Its unique properties make it a compound of interest

in various fields of chemical synthesis and materials science.

Table 1: Physicochemical Properties of Dipotassium Terephthalate
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Property Value Source

CAS Number 13427-80-0 [1][2][3]

Molecular Formula C₈H₄K₂O₄ [1][2][3]

Molecular Weight 242.31 g/mol [1][3]

IUPAC Name dipotassium;terephthalate [3]

Synonyms
Terephthalic acid dipotassium

salt, Potassium terephthalate
[1][3]

Canonical SMILES
C1=CC(=CC=C1C(=O)

[O-])C(=O)[O-].[K+].[K+]
[1][3]

InChIKey
LRUDDHYVRFQYCN-

UHFFFAOYSA-L
[3]

European Community (EC)

Number
918-836-8 [1][2]

Vapor Pressure 7.35E-07 mmHg at 25°C [1]

Boiling Point 392.4°C at 760 mmHg [1]

Flash Point 205.3°C [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Synthesis of Dipotassium Terephthalate
A common laboratory-scale synthesis of dipotassium terephthalate involves the neutralization

of terephthalic acid with a stoichiometric amount of potassium hydroxide.[4]

Materials:

Terephthalic acid (C₈H₆O₄)

Potassium hydroxide (KOH)
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Distilled water

Equipment:

Reaction flask

Stirrer

Heating mantle

Apparatus for filtration

Drying oven

Procedure:

A solution of potassium hydroxide is prepared by dissolving 18.89 grams of KOH in 200

grams of distilled water in a reaction flask.[4]

To this solution, 24.75 grams of terephthalic acid are added slowly while stirring and heating.

[4] The addition is controlled to manage any exothermic reaction.

The reaction mixture is continuously stirred and heated to ensure the complete formation of

dipotassium terephthalate.[4]

The resulting solution can then be used for further applications or the product can be

isolated. For isolation, the solution is typically cooled to induce crystallization.

The crystallized dipotassium terephthalate is collected by filtration.

The solid product is then dried in an oven to remove any residual solvent.

This procedure provides a straightforward method for the preparation of dipotassium
terephthalate for research and development purposes.
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Workflow for the Synthesis of Dipotassium Terephthalate
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Caption: Synthesis workflow of dipotassium terephthalate.
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Analytical Methods for Characterization
The characterization of dipotassium terephthalate and related compounds can be performed

using various analytical techniques. For instance, in the context of polyethylene terephthalate

(PET) degradation, where terephthalic acid is a product, thermochemolysis-gas

chromatography has been used for its determination.[5] This method allows for the rapid and

precise quantification of terephthalic acid as its dimethyl ester derivative without extensive

sample preparation.[5] Such techniques can be adapted for the analysis of dipotassium
terephthalate purity and for monitoring reactions where it is a reactant or product.

Applications in Research and Drug Development
Dipotassium terephthalate and its derivatives are gaining attention in several areas of

research and development.

Materials Science: Research has shown that dipotassium terephthalate is a promising

anode material for potassium-ion batteries.[6] A composite electrode containing

dipotassium terephthalate and carbon nanotubes delivered a high initial reversible

capacity.[6]

Biotechnology and Polymer Chemistry: Terephthalic acid, the precursor to dipotassium
terephthalate, is a primary component of the widely used polymer, polyethylene

terephthalate (PET).[7] Research into the enzymatic degradation of PET for recycling

purposes is an active field.[8][9] In these biological recycling pathways, terephthalate

intermediates are formed. Understanding the properties and reactions of salts like

dipotassium terephthalate is relevant to optimizing these processes.

Organic Synthesis Intermediate: While direct applications in drug development are not

extensively documented for the dipotassium salt, the closely related disodium terephthalate

is utilized as an organic synthesis intermediate. It serves as a building block in the synthesis

of more complex molecules in industries such as pharmaceuticals and agrochemicals. Given

the similar reactivity, dipotassium terephthalate can also be considered a precursor for the

synthesis of novel compounds with potential biological activity. For instance, microorganisms

can be used to convert terephthalic acid salts into valuable chemicals like 2-pyrone-4,6-

dicarboxylic acid and protocatechuic acid.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://pubmed.ncbi.nlm.nih.gov/21985932/
https://pubmed.ncbi.nlm.nih.gov/21985932/
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.researchgate.net/publication/342509322_Dipotassium_terephthalate_as_promising_potassium_storing_anode_with_DFT_calculations
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.researchgate.net/publication/342509322_Dipotassium_terephthalate_as_promising_potassium_storing_anode_with_DFT_calculations
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.researchgate.net/publication/355660096_Polyalkylene_terephthalates_From_current_developments_in_synthetic_strategies_towards_applications
https://pubmed.ncbi.nlm.nih.gov/33792200/
https://irinsubria.uninsubria.it/retrieve/d81a5327-a07c-4814-b837-a634753708a4/The%20FEBS%20Journal%20-%202021%20-%20Pirillo%20-%20Analytical%20methods%20for%20the%20investigation%20of%20enzyme%E2%80%90catalyzed%20degradation%20of.pdf
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://www.benchchem.com/product/b075931/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipotassium-terephthalate
https://patents.google.com/patent/US9394549B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Applications of Dipotassium Terephthalate
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Caption: Key application areas for dipotassium terephthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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